Cas no 1270561-83-5 (2-2-methoxy-4-(trifluoromethyl)phenylpiperidine)

• Product Name: 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine
• CAS No: 1270561-83-5
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6088909
• PubChem ID: 84709859
• Update Time: 2025-07-17

2-2-methoxy-4-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine
• 1270561-83-5
• 2-[2-methoxy-4-(trifluoromethyl)phenyl]piperidine
• EN300-1477956

• Inchi： 1S/C13H16F3NO/c1-18-12-8-9(13(14,15)16)5-6-10(12)11-4-2-3-7-17-11/h5-6,8,11,17H,2-4,7H2,1H3
• InChI Key： XTAOOYHVGKAYRA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)C1CCCCN1)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine

Introduction to 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine (CAS No. 1270561-83-5)

2-2-methoxy-4-(trifluoromethyl)phenylpiperidine, identified by its Chemical Abstracts Service (CAS) number 1270561-83-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The structural features of this molecule, particularly the presence of a methoxy group at the 2-position and a trifluoromethyl group at the 4-position of the phenyl ring, contribute to its unique chemical properties and potential biological activities.

The methoxy substituent introduces a polar ether linkage, which can influence solubility and interact with biological targets in specific ways. Meanwhile, the trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates. Together, these structural elements make 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives due to their versatility in drug design. Piperidine-based compounds have been explored as key motifs in the development of central nervous system (CNS) drugs, antiviral agents, and cardiovascular medications. The specific arrangement of functional groups in 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine suggests potential applications in targeting neurological disorders, where precise modulation of molecular interactions is essential.

One of the most compelling aspects of this compound is its potential as a precursor for further chemical modifications. Researchers have leveraged similar piperidine scaffolds to develop molecules with enhanced binding affinity and selectivity for various biological receptors. The electron-withdrawing nature of the trifluoromethyl group can fine-tune electronic properties, while the methoxy group provides a site for further derivatization. These attributes make 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine. Molecular docking simulations and virtual screening have been employed to predict interactions with biological targets such as G-protein coupled receptors (GPCRs) and ion channels. These computational approaches have accelerated the discovery process by identifying promising candidates for experimental validation.

The synthesis of 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include phenyl ring functionalization followed by piperidine ring formation. Advanced catalytic methods have been explored to improve efficiency and minimize byproduct formation. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired aromatic framework.

From a pharmaceutical perspective, the bioavailability and metabolic stability of 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine are critical factors that influence its clinical potential. The trifluoromethyl group enhances lipophilicity, which can improve membrane permeability but also raises concerns about metabolic clearance. Preclinical studies are essential to evaluate these properties thoroughly before advancing into human trials. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to characterize the compound's physicochemical properties.

The role of 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine in medicinal chemistry extends beyond its structural characteristics. Its unique combination of functional groups allows it to serve as a versatile building block for more complex molecules. For instance, modifications at the piperidine nitrogen or the aromatic ring can lead to derivatives with distinct pharmacological profiles. Such flexibility underscores its importance as a tool compound in drug discovery pipelines.

In conclusion, 2-2-methoxy-4-(trifluoromethyl)phenylpiperidine (CAS No. 1270561-83-5) represents a significant advancement in pharmaceutical research due to its well-designed molecular architecture and potential therapeutic applications. The interplay between its methoxy and trifluoromethyl substituents offers unique opportunities for modulating biological activity while maintaining favorable pharmacokinetic properties. As research continues to uncover new synthetic strategies and computational tools, compounds like this are poised to play an increasingly important role in developing next-generation therapeutics.